Cas no 54108-04-2 (1,3-dihydro-2H-Imidazo[4,5-b]quinoxalin-2-one)
54108-04-2 structure
Product Name:1,3-dihydro-2H-Imidazo[4,5-b]quinoxalin-2-one
CAS No:54108-04-2
MF:C9H6N4O
MW:186.170140743256
CID:1113651
PubChem ID:5375024
Update Time:2025-04-20
1,3-dihydro-2H-Imidazo[4,5-b]quinoxalin-2-one Chemical and Physical Properties
Names and Identifiers
-
- 1,3-dihydro-2H-Imidazo[4,5-b]quinoxalin-2-one
- IUCSHOCKRNTCJS-UHFFFAOYSA-N
- 54108-04-2
- SCHEMBL14493337
- 2,3(2H)-Imidazole-2-one[b]quinoxaline
- 1,3-Dihydro-2H-imidazo[4,5-b]quinoxalin-2-one #
- DA-05069
-
- Inchi: 1S/C9H6N4O/c14-9-12-7-8(13-9)11-6-4-2-1-3-5(6)10-7/h1-4H,(H2,10,11,12,13,14)
- InChI Key: IUCSHOCKRNTCJS-UHFFFAOYSA-N
- SMILES: O=C1NC2C(=NC3C=CC=CC=3N=2)N1
Computed Properties
- Exact Mass: 186.05416083g/mol
- Monoisotopic Mass: 186.05416083g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 14
- Rotatable Bond Count: 0
- Complexity: 233
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.5
- Topological Polar Surface Area: 66.9Ų
1,3-dihydro-2H-Imidazo[4,5-b]quinoxalin-2-one Related Literature
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Hailing Chen,Lu Yin,Meng Liu,Laibing Wang,Michiya Fujiki,Wei Zhang RSC Adv., 2019,9, 4849-4856
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Ke Chen,Shuai Liu,Liang Mei,Feng Jin,Bo Zhang,Fengxiang Ma,Yewei Chen,Hong Deng,Min Guo,Qingxu Yu Analyst, 2020,145, 1524-1530
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L. Di Michele,D. Fiocco,F. Varrato,E. Eiser,G. Foffi Soft Matter, 2014,10, 3633-3648
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Dhamodaran Manikandan,S. Amirthapandian,I. S. Zhidkov,A. I. Kukharenko,S. O. Cholakh,Ramaswamy Murugan Phys. Chem. Chem. Phys., 2018,20, 6500-6514
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